Cas no 141469-31-0 (1-Pyrenesulfonic acid, ethyl ester)

• Product Name: 1-Pyrenesulfonic acid, ethyl ester
• CAS No: 141469-31-0
• MF: C₁₈H₁₄O₃S
• MW: 310.366963863373
• CID: 1304610
• Update Time: 2024-08-03

1-Pyrenesulfonic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonic acid, ethyl ester

• Inchi： 1S/C18H14O3S/c1-2-21-22(19,20)16-11-9-14-7-6-12-4-3-5-13-8-10-15(16)18(14)17(12)13/h3-11H,2H2,1H3
• InChI Key： RNLOIPSLUYRTBH-UHFFFAOYSA-N
• SMILES： C1(S(OCC)(=O)=O)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 310.06642

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 510.5±19.0 °C(Predicted)
• PSA: 43.37